Cas no 96245-97-5 (3-Bromopyridine-2,4-diol)

3-Bromopyridine-2,4-diol structure
3-Bromopyridine-2,4-diol structure
Product Name:3-Bromopyridine-2,4-diol
CAS No:96245-97-5
MF:C5H4BrNO2
MW:189.994760513306
MDL:MFCD11101040
CID:803353
PubChem ID:54715668
Update Time:2024-10-25

3-Bromopyridine-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-hydroxypyridin-2(1H)-one
    • 2(1H)-Pyridinone, 3-bromo-4-hydroxy-
    • 3-bromo-4-hydroxy-2(1H)-Pyridinone
    • 3-Bromo-4-hydroxy-2(1H)-pyridone
    • 3-bromopyridine-2,4-diol
    • C5H4BrNO2
    • 3-Bromo-2,4-dihxdroxypyridine
    • 3-bromo-4-hydroxy-1,2-dihydropyridin-2-one
    • 3-bromo-2,4-pyridinediol
    • 2,4-Dihydroxy-3-bromopyridine
    • AB0027904
    • ST24
    • 2(1H)-Pyridone, 3-bromo-4-hydroxy- (6CI)
    • 3-Bromo-4-hydroxy-2(1H)-pyridinone (ACI)
    • 3-Bromo-2,4-dihydroxypyridine
    • 3-Bromo-4-hydroxy-1H-pyridin-2-one
    • DB-000538
    • SCHEMBL9670425
    • AC-27221
    • GS-5724
    • DB-082005
    • AKOS016012473
    • D87597
    • AC-907/25004374
    • 3-bromo-2-hydroxy-1H-pyridin-4-one
    • MFCD11101040
    • SB52996
    • 2(1H)-Pyridinone,3-bromo-4-hydroxy-
    • 96245-97-5
    • SB52317
    • AKOS006273360
    • 3-Bromopyridine-2,4-diol
    • MDL： MFCD11101040
    • Inchi： 1S/C5H4BrNO2/c6-4-3(8)1-2-7-5(4)9/h1-2H,(H2,7,8,9)
    • InChI Key： AZYBXXIHALNBIX-UHFFFAOYSA-N
    • SMILES： O=C1C(Br)=C(O)C=CN1

Computed Properties

  • Exact Mass: 188.94300
  • Monoisotopic Mass: 188.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • XLogP3: 0.5

Experimental Properties

  • Density: 2.044
  • Boiling Point: 263.5°C at 760 mmHg
  • Flash Point: 113.2°C
  • Refractive Index: 1.68
  • PSA: 53.09000
  • LogP: 0.84300

3-Bromopyridine-2,4-diol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromopyridine-2,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM174185-5g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
5g
 $153 2021-08-05
Chemenu
CM174185-10g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
10g
 $252 2021-08-05
Chemenu
CM174185-25g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
25g
 $505 2021-08-05
Chemenu
CM174185-5g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
5g
 $153 2022-06-09
Chemenu
CM174185-10g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
10g
 $252 2022-06-09
Chemenu
CM174185-25g
3-Bromo-4-hydroxy-2(1H)-pyridinone
 96245-97-5 98%
25g
 $505 2022-06-09
Apollo Scientific
OR902060-1g
3-Bromopyridine-2,4-diol
 96245-97-5 95%
1g
 £115.00 2025-02-20
Apollo Scientific
OR902060-5g
3-Bromopyridine-2,4-diol
 96245-97-5 95%
5g
 £395.00 2025-02-20
Apollo Scientific
OR902060-10g
3-Bromopyridine-2,4-diol
 96245-97-5 95%
10g
 £640.00 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B846188-1g
3-Bromo-4-hydroxypyridin-2(1H)-one
 96245-97-5 98%
1g
 239.40 2021-05-17

3-Bromopyridine-2,4-diol Production Method

Production Method 1

626-03-9 626-03-9
96245-97-5 96245-97-5
Reaction Conditions
1.1 Reagents: Bromine ,  Hydrogen bromide Solvents: Acetic acid ,  Water ;  20 min, 0 °C; 10 min, 0 °C
Reference
Practical Pd/C-Catalysed Suzuki-Miyaura Reactions for the Preparation of 3-Aryl-4-oxypyridin-2(1H)-ones, 3-Aryl-2,4-oxypyridines and 3-Aryl-2,4-oxyquinolines as Useful Intermediates for the Synthesis of Biologically Active Compounds
Lamblin, Marc; Bares, Hugo; Dessolin, Jean; Marty, Christel; Bourgougnon, Nathalie; et al, European Journal of Organic Chemistry, 2012, 2012(28), 5525-5533

Production Method 2

626-03-9 626-03-9
96245-97-5 96245-97-5
Reaction Conditions
1.1 Reagents: Bromine ,  Hydrogen bromide Solvents: Acetic acid
Reference
A practical 2,3-pyridyne precursor
Walters, Michael A.; Carter, Percy H.; Banerjee, Satyajit, Synthetic Communications, 1992, 22(19), 2829-37

3-Bromopyridine-2,4-diol Raw materials

3-Bromopyridine-2,4-diol Preparation Products

3-Bromopyridine-2,4-diol Related Literature

Related Categories

96245-97-5 (3-Bromopyridine-2,4-diol) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd